Cas no 1073633-84-7 (1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one)

• Product Name: 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one
• CAS No: 1073633-84-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD20662852
• CID: 1065556
• PubChem ID: 58001792
• Update Time: 2025-11-01

1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one
• 6-(methyloxy)-1,4-dihydropyrido[2,3-b]pyrazin-3(2H)-one
• EN300-3030457
• 6-METHOXY-1,2-DIHYDROPYRIDO[2,3-B]PYRAZIN-3(4H)-ONE
• 1,4-dihydro-6-methoxypyrido[2,3-b]pyrazin-3(2h)-one
• AMY16329
• SCHEMBL336059
• SCHEMBL1432673
• QBANBRWELABETG-UHFFFAOYSA-N
• 1073633-84-7
• DA-30224
• 6-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-one

• MDL： MFCD20662852
• Inchi： 1S/C8H9N3O2/c1-13-7-3-2-5-8(11-7)10-6(12)4-9-5/h2-3,9H,4H2,1H3,(H,10,11,12)
• InChI Key： QBANBRWELABETG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(=N1)NC(CN2)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.2Ų

Additional information on 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one

Introduction to 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one (CAS No. 1073633-84-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one, identified by its CAS number 1073633-84-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyrazinone class, which is characterized by a fused pyridine and pyrazine ring system, often accompanied by functional groups that enhance its pharmacological potential. The presence of a methoxy group at the 6-position and a hydroxyl-like functionality at the 3-position contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and mechanistic studies.

The structural framework of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one is reminiscent of several bioactive molecules that have been investigated for their therapeutic effects. The pyrido[2,3-b]pyrazinone core is a privileged structure in medicinal chemistry, often found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this molecule allows for interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Recent studies have highlighted the importance of such heterocycles in developing novel therapeutic agents due to their ability to exhibit high binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes involved in inflammatory pathways. For instance, preliminary studies suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, its structural similarity to known antitumor agents has prompted investigations into its potential as an anticancer agent. The methoxy group at the 6-position appears to play a crucial role in modulating the compound's bioactivity by influencing its solubility and metabolic stability.

The synthesis of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one has been optimized through multiple methodologies to enhance yield and purity. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyrido[2,3-b]pyrazinone core. Functional group modifications, such as the introduction or removal of substituents at strategic positions on the ring system, have been employed to fine-tune the pharmacological properties of the compound. These synthetic strategies not only facilitate access to this molecule but also provide insights into its structural requirements for optimal biological activity.

Advances in computational chemistry have further accelerated the study of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one by enabling high-throughput virtual screening and molecular docking studies. These computational techniques have been instrumental in identifying potential binding sites on biological targets and predicting the interactions between the compound and its receptors or enzymes. Such simulations have guided experimental efforts by providing rationalized hypotheses about how modifications to the molecular structure might improve bioactivity. For example, virtual screening has suggested that small changes around the hydroxyl-like functionality at the 3-position could enhance binding affinity without compromising selectivity.

The biological evaluation of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one has revealed intriguing properties that warrant further exploration. In vitro assays have shown that this compound exhibits dose-dependent inhibition of several inflammatory markers associated with chronic diseases such as arthritis and atherosclerosis. The methoxy group appears to contribute significantly to these effects by modulating enzyme kinetics and receptor interactions. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile for further development.

The potential applications of 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one extend beyond anti-inflammatory therapy. Its structural motifs are shared by several known antimicrobial agents, prompting investigations into its efficacy against bacterial and fungal pathogens. Preliminary data suggest that it may disrupt essential cellular processes in microorganisms without harming host cells. This dual specificity makes it an attractive candidate for developing novel antimicrobial therapies capable of overcoming resistance mechanisms associated with existing drugs.

The integration of genomics and proteomics into drug discovery has opened new avenues for studying 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one's mechanisms of action. High-throughput sequencing technologies have allowed researchers to identify genetic variations that may influence susceptibility to diseases treated by this compound. Proteomic analyses have provided insights into how it interacts with specific proteins involved in disease pathways. These multidisciplinary approaches are essential for understanding how this molecule affects cellular processes at both genetic and protein levels.

The future prospects for 1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Innovations in biocatalysis and green chemistry are expected to improve production efficiency while minimizing environmental impact. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical trials aimed at validating its therapeutic potential.

In conclusion,1,4-dihydro-6-methoxy-Pyrido[2,3-b]pyrazin-3(2H)-one (CAS No. 1073633-84-7) represents a significant advancement in chemical biology and medicinal chemistry due to its unique structure and versatile biological activities. Its potential as an anti-inflammatory agent,* anticancer drug,* antimicrobial therapy,*and* disease modifier underscores its importance as a scaffold for future drug development.* Continued research*and* innovation will likely expand upon these initial findings,* unlocking new therapeutic possibilities*for* this remarkable heterocyclic compound.*